Cas no 1449008-25-6 (3-bromo-2-fluoro-6-methoxybenzoic acid)

• Product Name: 3-bromo-2-fluoro-6-methoxybenzoic acid
• CAS No: 1449008-25-6
• MF: C₈H₆BrFO₃
• MW: 249.033845424652
• CID: 4600494
• PubChem ID: 74891137
• Update Time: 2025-08-02

3-bromo-2-fluoro-6-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-6-methoxybenzoic acid
• 3-bromo-2-fluoro-6-methoxybenzoic acid

• Inchi： 1S/C8H6BrFO3/c1-13-5-3-2-4(9)7(10)6(5)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： WVIPJDXUWXKCBU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(OC)C=CC(Br)=C1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 310.8±42.0 °C at 760 mmHg
• Flash Point: 141.7±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-bromo-2-fluoro-6-methoxybenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-bromo-2-fluoro-6-methoxybenzoic acid

3-Bromo-2-Fluoro-6-Methoxybenzoic Acid: A Comprehensive Overview

The compound 3-bromo-2-fluoro-6-methoxybenzoic acid (CAS No. 1449008-25-6) is a structurally complex aromatic compound with significant potential in various fields of organic chemistry and pharmacology. This compound is characterized by its unique substitution pattern on the benzene ring, featuring a bromine atom at position 3, a fluorine atom at position 2, and a methoxy group at position 6. The presence of these substituents imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of 3-bromo-2-fluoro-6-methoxybenzoic acid in drug discovery and development. Its structure serves as a versatile scaffold for the synthesis of bioactive molecules, particularly in the realm of anti-inflammatory and anticancer agents. For instance, researchers have explored the use of this compound as a precursor for synthesizing heterocyclic compounds, which are known for their potent pharmacological activities. The substitution pattern of this benzoic acid derivative allows for easy functionalization, enabling chemists to introduce additional groups that enhance its bioavailability and target specificity.

In addition to its role in drug design, 3-bromo-2-fluoro-6-methoxybenzoic acid has also been utilized in the development of advanced materials. Its aromatic structure and substituent arrangement make it an ideal candidate for applications in organic electronics. Recent advancements in this field have demonstrated that derivatives of this compound can exhibit favorable electronic properties, such as high electron mobility and stability under ambient conditions. These attributes make them promising candidates for use in organic light-emitting diodes (OLEDs) and flexible electronics.

The synthesis of 3-bromo-2-fluoro-6-methoxybenzoic acid involves a multi-step process that typically begins with the bromination of an appropriately substituted benzene derivative. The introduction of the fluorine atom and methoxy group requires precise control over reaction conditions to ensure regioselectivity and yield optimization. Researchers have employed various strategies, including Friedel-Crafts alkylation and nucleophilic aromatic substitution, to achieve the desired substitution pattern. The final step involves the conversion of an intermediate phenol derivative into the corresponding benzoic acid through oxidation or hydrolysis reactions.

From a biological standpoint, 3-bromo-2-fluoro-6-methoxybenzoic acid has shown promise in preclinical studies as an anti-tumor agent. Experimental data indicate that this compound can inhibit key enzymes involved in cancer cell proliferation, such as cyclin-dependent kinases (CDKs). Furthermore, its ability to modulate signaling pathways associated with angiogenesis and metastasis suggests potential applications in targeted cancer therapy. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its efficacy in vivo.

In conclusion, 3-bromo-2-fluoro-6-methoxybenzoic acid is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure provides a foundation for innovative research in drug discovery, materials science, and beyond. As scientific advancements continue to unfold, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in modern medicine and technology.